Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Pharmacodynamic Profile at a Glance

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Tofimilast

CAS No.: 185954-27-2
Cat. No.: S545531

Get Quote

The table below summarizes the known information about tofimilast's pharmacodynamics and contrasts it

with the approved drug roflumilast.

Feature

Tofimilast

Roflumilast (For Context)

Primary Target

Mechanism of
Action

Reported
Potency (ICso)

Therapeutic
Categories

Key Known
Effects

Development
Status

Phosphodiesterase-4 (PDE4) [1]
[2] [3]

PDE4 inhibitor, leading to
increased intracellular cAMP
levels [2] [3]

0.14 uM (PDE4) [3]

Investigational agent for Asthma
and COPD [1] [2]

Anti-inflammatory (inferred from
PDE4 inhibition) [2]

Investigational; used in clinical
trials for asthma and COPD [1]

[2]

Phosphodiesterase-4 (PDE4) [4] [5] [6]

PDE4 inhibitor, leading to increased
intracellular cAMP levels [4] [7] [5]

Highly selective for PDE4; active metabolite
(roflumilast N-oxide) is ~3-fold less potent [5]

Approved for severe COPD; topical forms for
plaque psoriasis and seborrheic dermatitis [4]

Reduces activation of inflammatory cells
(eosinophils, neutrophils, monocytes);
decreases cytokine release [4] [7] [5]

Approved (oral for COPD, topical for
dermatological conditions) [4]
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Mechanism of Action and Signaling Pathway

Tofimilast is a potent inhibitor of Phosphodiesterase-4 (PDE4) [2] [3]. The general mechanism of PDE4
inhibitors involves blocking the degradation of intracellular cyclic adenosine monophosphate (cAMP), a
key second messenger [7] [8]. Elevated cAMP levels activate protein kinase A (PKA), which in turn

suppresses the activation and release of various pro-inflammatory mediators.

The following diagram illustrates the core anti-inflammatory pathway mediated by PDE4 inhibition, which is

applicable to tofimilast's proposed mechanism.

PDE4 Inhibition Mechanism
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A specific study on a related PDE4 inhibitor (roflumilast-N-oxide) provides deeper insight into a potential
immunomodulatory mechanism. Research indicates it can suppress CD4+ T-cell proliferation by interfering
with the NFAT (Nuclear Factor of Activated T-cells) signaling pathway [9]. The proposed mechanism

involves:

¢ Increased expression of the IP3 receptor (IP3R) [9].
e Suppression of calcineurin activity [9].
e This leads to decreased IL-2 production, a critical growth factor for T-cell proliferation [9].

Status and Experimental Considerations

Tofimilast (also known as CP-325,366) was developed by Pfizer and has been used in clinical trials studying
its treatment for asthma and chronic obstructive pulmonary disease (COPD) [1] [2]. However, it has not

progressed to an approved drug, which explains the scarcity of detailed public data.

Available commercial sources list tofimilast as a research-grade chemical with a purity of >98% and provide

standard handling protocols, such as:

e Storage: -20°C for 3 years as a powder; -80°C for 1 year in solvent [2] [3].
e Solubility: Recommended to dissolve in DMSO, with a solubility of up to 45 mg/mL (132.56 mM) [3].

Comprehensive experimental protocols for key assays (e.g., PDE4 enzyme inhibition, cell-based anti-
inflammatory models, in vivo efficacy studies) are not detailed in the available literature. Researchers would

need to adapt standard protocols used for characterizing PDE4 inhibitors.

Research Recommendations

Given the limited data on tofimilast, your research may benefit from the following:

e Consult Patent Literature: Detailed pharmacological data is often disclosed in patent applications.
Searching for the compound's alias "CP-325366" or its CAS number (185954-27-2) in patent
databases may yield valuable experimental details.

e Adapt Standard Assays: For laboratory work, consider establishing standard PDE4 inhibitor profiling
assays. These typically include recombinant PDE4 enzyme activity assays, measuring CAMP levels in
relevant cell lines (e.g., monocytes, T-cells), and evaluating cytokine production in response to
inflammatory stimuli.
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e Use Roflumilast as a Benchmark: Given its well-documented profile, roflumilast serves as an
excellent positive control in experiments to help contextualize the potency and efficacy of tofimilast.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s545531?utm_src=pdf-body
https://www.smolecule.com/products/s545531?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB11681
https://www.invivochem.com/tofimilast.html
https://www.targetmol.com/compound/tofimilast
https://go.drugbank.com/drugs/DB01656
https://smw.ch/index.php/smw/article/download/1535/1955?inline=1
https://www.daliresphcp.com/roflumilast-mechanism-of-action.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC6078181/
https://openrespiratorymedicinejournal.com/VOLUME/18/ELOCATOR/e18743064340418/FULLTEXT/
https://pubmed.ncbi.nlm.nih.gov/33043479/
https://www.smolecule.com/products/b545531#tofimilast-pharmacodynamics
https://www.smolecule.com/products/b545531#tofimilast-pharmacodynamics
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s545531?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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